Cas no 137986-04-0 (Benzoic acid, 2-chloro-4-methoxy-6-nitro-)

• Product Name: Benzoic acid, 2-chloro-4-methoxy-6-nitro-
• CAS No: 137986-04-0
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• CID: 1256760
• Update Time: 2024-08-04

Benzoic acid, 2-chloro-4-methoxy-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-methoxy-6-nitro-

• Inchi： 1S/C8H6ClNO5/c1-15-4-2-5(9)7(8(11)12)6(3-4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： YXUBAEUZINEJHS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C([N+]([O-])=O)C=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 230.99348

Experimental Properties

• PSA: 89.67